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Compound of Interest

Compound Name:
5-Ethyl-3-hydroxy-2-

methylpyridine

CAS No.: 857436-16-9

Cat. No.: B3066656 Get Quote

Part 1: Executive Summary & Scientific Rationale
5-Ethyl-3-hydroxy-2-methylpyridine (CAS: 2364-75-2), often referred to by its generic name

Emoxypine (or its succinate salt form), is a structural analog of pyridoxine (Vitamin B6). It acts

as a membrane stabilizer, antioxidant, and antihypoxic agent.

While robust in biological systems, the reagent in vitro exhibits specific physicochemical

sensitivities that demand rigorous storage protocols. The presence of the 3-hydroxyl group

attached to the pyridine ring imparts phenolic-like properties, making the compound susceptible

to oxidative degradation and photolytic radicalization. Furthermore, the free base form exhibits

hygroscopic tendencies, where moisture absorption can catalyze hydrolysis or alter

stoichiometric precision in formulation.

This guide defines the "Gold Standard" protocol for maximizing the shelf-life and experimental

reproducibility of this reagent.

Part 2: Physicochemical Profile & Stability
Markers[1]
Understanding the molecule's physical properties is the first step in designing a storage

strategy.
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Property Specification Relevance to Storage

CAS Number 2364-75-2 (Free Base) Verification of identity.[1][2]

Molecular Formula C₈H₁₁NO --

Molecular Weight 137.18 g/mol Calculation of molarity.

Appearance
White to off-white crystalline

powder

Primary QC Marker: Yellowing

indicates oxidation.

Melting Point 136–138 °C
Purity check; lower MP

indicates impurities/moisture.

Solubility Water, Ethanol, DMSO
Stock solutions degrade faster

than solids.

pKa
~9.0 (Phenolic OH), ~5.0

(Pyridine N)

pH sensitivity in solution; avoid

alkaline storage.

Degradation Mechanisms[4]
Oxidative Coupling: The 3-hydroxyl group is electron-rich. Exposure to atmospheric oxygen,

catalyzed by light, can lead to the formation of quinone-methide intermediates or coupled

polypyridines, manifesting as a color change from white to yellow/brown.

Hygroscopic Clumping: Moisture absorption disrupts the crystal lattice, increasing surface

area for oxidation and potentially altering the effective mass during weighing.

Part 3: Optimal Storage Protocol
A. The "Gold Standard" Storage Workflow
The following workflow is designed to prevent the three vectors of degradation: Oxidation,

Hydration, and Photolysis.
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Figure 1: Logical workflow for handling 5-Ethyl-3-hydroxy-2-methylpyridine from receipt to

usage.

B. Detailed Methodology
1. Long-Term Storage (Solid State)

Temperature: Store at -20°C. While stable at 4°C for months, -20°C is required for multi-year

stability (2-3 years).

Atmosphere:Inert Gas Purge. After opening the manufacturer's vial, always backfill the

headspace with Argon or Nitrogen before re-sealing. Oxygen is the primary enemy.

Container:Amber Glass Vials with Teflon-lined screw caps. Avoid clear glass to prevent

photolytic activation of the pyridine ring.

Desiccation: Place the vials inside a secondary container (e.g., a sealed jar) containing silica

gel packets to create a double barrier against moisture.

2. Working Solution Storage
Solvent Choice: DMSO or Ethanol are preferred for stock solutions over water, as they

reduce hydrolytic risks.

Temperature: Store stock solutions at -80°C for up to 6 months. At -20°C, stability is limited

to ~1 month.[3][4]

Handling: Aliquot stock solutions into single-use volumes to avoid freeze-thaw cycles. A

freeze-thaw cycle introduces condensation and oxygen, accelerating degradation.
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3. Handling Precautions
Equilibration: Before opening a frozen vial, allow it to equilibrate to room temperature inside

a desiccator. Opening a cold vial in humid lab air causes immediate condensation on the

hygroscopic powder.

Part 4: Quality Control & Validation
Trust but verify. Implement these checks to ensure reagent integrity.

Visual Inspection (Pass/Fail)
Pass: Powder is white, crystalline, and free-flowing.

Fail: Powder is off-white, yellow, beige, or clumped/sticky. Action: Discard.

HPLC Purity Check (Protocol)
For critical assays (e.g., drug formulation, kinetic studies), validate purity using High-

Performance Liquid Chromatography.

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: Water + 0.1% Phosphoric Acid (buffer pH ~3.0 to stabilize the basic nitrogen).

B: Acetonitrile.[5]

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 296 nm (Characteristic absorption max for the pyridinol system).

Acceptance Criteria: Main peak area > 98%. Impurity peaks (usually eluting earlier due to

oxidation polarity) should not exceed 2%.

Part 5: Safety & Regulatory (SDS Summary)
GHS Classification:
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Skin Irritation (Category 2)[6][7]

Eye Irritation (Category 2A)

STOT-SE (Respiratory Irritation)

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to

prevent inhalation.

First Aid:

Eyes: Rinse cautiously with water for 15 minutes.[8]

Skin: Wash with soap and water.[8]

Inhalation:[5][9] Move to fresh air.[5][8][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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